Cas no 37100-67-7 (1-Amino-2-methylpropyl phosphonic acid)

• Product name: 1-Amino-2-methylpropyl phosphonic acid
• CAS No: 37100-67-7
• MF: C₄H₁₂NO₃P
• MW: 153.11678
• CID: 296628
• PubChem ID: 98387

1-Amino-2-methylpropyl phosphonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-methylpropyl phosphonic acid
• NSC-117800
• 37100-67-7
• PHOSPHONIC ACID, P-(1-AMINO-2-METHYLPROPYL)-
• F0304-0003
• 1-Amino-2-methylpropylphosphonic acid
• NSC 117800
• AKOS017343042
• Phosphonic acid, (1-amino-2-methylpropyl)-
• 2-(3-methoxyphenyl)pentanoic acid
• AKOS003614589
• FT-0773646
• CHEMBL41544
• (1-Amino-2-methyl-propyl)-phosphonic acid
• Q27293682
• alpha-aminoisobutylphosphonic acid
• J660.527C
• SCHEMBL1191292
• X890E354UY
• 18108-24-2
• FT-0695230
• NSC117800
• (1-amino-2-methylpropyl)phosphonic acid
• Oprea1_564459
• FT-0770809
• UNII-X890E354UY
• 1-AMINO-2-METHYLPROPANEPHOSPHONIC ACID

• Inchi： InChI=1S/C4H12NO3P/c1-3(2)4(5)9(6,7)8/h3-4H,5H2,1-2H3,(H2,6,7,8)
• InChI Key： DGSLPJDIFKVSIB-UHFFFAOYSA-N
• SMILES： NC(P(=O)(O)O)C(C)C

Computed Properties

• Exact Mass: 153.05556
• Monoisotopic Mass: 153.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.295
• Melting Point: 267-272 °C
• Boiling Point: 302.9°Cat760mmHg
• Flash Point: 137°C
• PSA: 83.55
• LogP: 0.80520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids